Cas no 68474-26-0 (Carbamic acid, (1-formyl-2-phenylethyl)-, phenylmethyl ester)

• Product name: Carbamic acid, (1-formyl-2-phenylethyl)-, phenylmethyl ester
• CAS No: 68474-26-0
• MF: C₁₇H₁₇NO₃
• MW: 283.32178
• CID: 393148
• PubChem ID: 11323549

Carbamic acid, (1-formyl-2-phenylethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1-formyl-2-phenylethyl)-, phenylmethyl ester
• benzyl 1-oxo-3-phenylpropan-2-ylcarbamate
• benzyl N-(1-oxo-3-phenylpropan-2-yl)carbamate
• FT-0689463
• DTXSID60462408
• HZDPJHOWPIVWMR-UHFFFAOYSA-N
• n-benzyloxycarbonyl-dl-phenylalaninal
• SB44593
• SCHEMBL3337955
• 2,2-THIOBIS(4-TERT-OCTYLPHENOL)
• PD177890
• 68474-26-0
• Benzyl (1-oxo-3-phenylpropan-2-yl)carbamate
• FT-0747341
• LS-14565
• SB44572
• FT-0689464
• AKOS032948004

• Inchi： InChI=1S/C17H17NO3/c19-12-16(11-14-7-3-1-4-8-14)18-17(20)21-13-15-9-5-2-6-10-15/h1-10,12,16H,11,13H2,(H,18,20)
• InChI Key： HZDPJHOWPIVWMR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC(C=O)NC(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 283.12084340g/mol
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų